Cas no 1227586-31-3 (2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine)

• Product Name: 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine
• CAS No: 1227586-31-3
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4799380
• Update Time: 2025-06-23

2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine
• 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-7-12-10(15)4-5-11(16-12)8-2-1-3-9(14)6-8/h1-6H,7H2
• InChI Key： IOULHXHBCSFVNK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(C2C=CC=C(C=2)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine

Professional Introduction to 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine (CAS No: 1227586-31-3)

2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine, with the CAS number 1227586-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom in its ring structure. The presence of bromomethyl and fluoro substituents on the pyridine ring imparts unique reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> bromomethyl group attached to the pyridine ring at the 2-position enhances its electrophilicity, making it a versatile building block for nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures, including pharmacophores found in drug candidates. On the other hand, the< strong> fluoro substituents at the 3-position and 6-position introduce fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug molecules.

The< strong> 3-fluorophenyl moiety further extends the compound's structural complexity and potential biological activity. Phenyl rings are common motifs in many therapeutic agents due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. The additional< strong> fluorine atom on the phenyl ring can further enhance these interactions by increasing lipophilicity and influencing electronic properties.

In recent years, there has been a growing interest in developing novel compounds with< strong> fluorinated pyridine cores for their potential applications in drug discovery. The< strong> fluoro-substituted pyridines have been extensively studied for their role in improving drug-like properties such as solubility, bioavailability, and metabolic resistance. For instance, studies have shown that incorporating fluorine atoms into pyridine derivatives can lead to enhanced binding affinity to enzymes and receptors, thereby increasing the efficacy of therapeutic agents.

The< strong> bromomethyl-containing pyridines are also of great interest due to their utility in cross-coupling reactions, which are fundamental transformations in modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds, enabling the synthesis of complex molecules from simpler precursors. The< strong> bromomethyl group is particularly amenable to palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, making it an indispensable tool for medicinal chemists.

The combination of< strong> bromomethyl,< strong> fluoro, and phenyl substituents in< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine makes it a highly versatile intermediate for the synthesis of various pharmacologically relevant compounds. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, infectious diseases, and neurological disorders. The unique electronic and steric properties of this molecule allow for fine-tuning of its biological activity by modifying additional functional groups or exploring different synthetic pathways.

In academic research, this compound has been employed as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the reactivity of the< strong> bromomethyl-group and the influence of< strong> fluoro-substituents on electronic properties, researchers have been able to design potent inhibitors with improved selectivity and reduced toxicity.

The pharmaceutical industry has also recognized the potential of< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine as a lead compound for drug development. Its structural features have been incorporated into several clinical candidates that are currently undergoing evaluation for their therapeutic efficacy. The presence of multiple fluorine atoms has been particularly advantageous in enhancing metabolic stability, which is a common challenge in drug design.

The synthesis of< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine atoms at specific positions on the pyridine ring, followed by selective fluorination using appropriate reagents such as hydrogen fluoride or organofluorides. The introduction of the phenyl group is usually achieved through cross-coupling reactions with aryl halides or boronic acids.

The purity and quality of< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine are crucial for its application in pharmaceutical research. High-purity compounds are essential for ensuring accurate results in biological assays and minimizing side reactions during synthesis. Therefore, manufacturers often employ advanced purification techniques such as column chromatography or recrystallization to obtain compounds with high chemical purity.

The future prospects of< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine appear promising as more research is conducted into its applications in drug discovery and development. With advancements in synthetic methodologies and computational chemistry, researchers will be able to explore new derivatives and analogs with enhanced biological activity. Additionally, the growing interest in fluorinated compounds suggests that this class of molecules will continue to play a significant role in medicinal chemistry.

In conclusion,< strong> 2-Bromomethyl-3-fluoro-6-(3-fluorophenyl)pyridine, CAS No: 1227586-31-3, is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic agents that meet modern pharmaceutical standards.